Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C19H20ClNO3S
• Molecular Weight: 377.9 g/mol
• IUPAC Name: ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H20ClNO3S/c1-3-24-19(23)16-14-8-7-11(2)9-15(14)25-18(16)21-17(22)12-5-4-6-13(20)10-12/h4-6,10-11H,3,7-9H2,1-2H3,(H,21,22)
• InChI Key: SJNOQHFPPBHTIM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)C3=CC(=CC=C3)Cl

Description

Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as CBM-THF-CE, is a chemical compound that has shown potential as a therapeutic agent in scientific research.

Mechanism of Action

The exact mechanism of action of Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood. However, it has been suggested that Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate may work by modulating various signaling pathways and interacting with specific receptors in the body.
Biochemical and Physiological Effects:
Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have various biochemical and physiological effects in scientific research. These include anti-inflammatory effects, neuroprotective effects, and potential anticancer effects. Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its potential therapeutic effects in various disease models. However, one limitation is the lack of understanding of its exact mechanism of action.

Future Directions

For Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate research could include further studies on its mechanism of action, as well as its potential use in other disease models. Additionally, studies on the safety and toxicity of Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate could also be conducted.

Synthesis Methods

The synthesis of Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a series of chemical reactions. First, 3-chlorobenzoic acid is reacted with thionyl chloride to form 3-chlorobenzoyl chloride. This is then reacted with 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid to form the intermediate product. The final step involves reacting the intermediate product with ethylamine to form Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate.

Scientific Research Applications

Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its potential therapeutic effects in various scientific research applications. One study found that Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate showed neuroprotective effects in a mouse model of Parkinson's disease. Another study found that Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate had anti-inflammatory effects in a rat model of colitis. Ethyl 2-[(3-chlorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been studied for its potential use in cancer treatment.